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Compound of Interest

Compound Name: N-Boc-4-oxo-L-proline

Cat. No.: B107550

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Boc-4-oxo-L-proline has emerged as a strategically significant intermediate in
contemporary organic synthesis. Its unique structure, featuring a stereochemically defined
pyrrolidine ring, a versatile ketone functionality, and a readily cleavable N-protecting group,
makes it an invaluable chiral building block. This guide provides a comprehensive overview of
its synthesis, properties, and diverse applications, with a focus on its role in constructing
enantiomerically pure and structurally complex molecules for pharmaceutical and research
applications.

Physicochemical Properties

N-Boc-4-oxo-L-proline is a white to off-white solid, valued for its stability and solubility in many
common organic solvents.[1] The tert-butyloxycarbonyl (Boc) protecting group is crucial,
masking the nucleophilicity of the secondary amine to allow for selective reactions at other
positions.[1][2] This group can be easily removed under mild acidic conditions, a feature that
ensures its compatibility with a wide range of synthetic transformations, including standard
peptide synthesis workflows.[2]
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Property Value References
Molecular Formula C10H15NOs [3]

Molecular Weight 229.23 g/mol [1][3]
Appearance White to off-white solid [1]

Melting Point 160 °C (decomposes)

[0]22/D +19.0 to +23.0° (¢ =

Optical Activity 0.5 in acetone)

Storage Temperature 2-8°C

Synthesis of N-Boc-4-oxo-L-proline

The most common and cost-effective precursor for synthesizing N-Boc-4-oxo-L-proline is L-
hydroxyproline, a naturally occurring amino acid.[2] The general strategy involves two key
steps: the protection of the amino group followed by the oxidation of the secondary alcohol at
the C4 position.[2]

Alternatively, a one-pot synthesis can be employed where the oxidation of L-hydroxyproline is
performed first, followed by the in-situ addition of the Boc-protecting group.[4] Careful selection
of oxidation reagents is critical to ensure high yields and prevent side reactions.[2] TEMPO-
mediated oxidation systems are commonly used for their efficiency and chemoselectivity.[2][4]
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Synthetic Pathway
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Application Workflow in Peptide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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